Cas no 1340859-28-0 (2-[(4-Fluoro-3-methylphenyl)amino]pyridine-3-sulfonamide)

• Product Name: 2-[(4-Fluoro-3-methylphenyl)amino]pyridine-3-sulfonamide
• CAS No: 1340859-28-0
• MF: C₁₂H₁₂FN₃O₂S
• MW: 281.30598449707
• CID: 5744230
• PubChem ID: 53151389
• Update Time: 2025-06-26

2-[(4-Fluoro-3-methylphenyl)amino]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-((4-Fluoro-3-methylphenyl)amino)pyridine-3-sulfonamide
• 1340859-28-0
• 2-(4-fluoro-3-methylanilino)pyridine-3-sulfonamide
• BS-5096
• 2-[(4-fluoro-3-methylphenyl)amino]pyridine-3-sulfonamide
• CS-0334404
• AKOS021917469
• 2-(4-Fluoro-3-methyl-phenylamino)-pyridine-3-sulfonic acid amide
• 3-Pyridinesulfonamide, 2-[(4-fluoro-3-methylphenyl)amino]-
• 2-[(4-Fluoro-3-methylphenyl)amino]pyridine-3-sulfonamide

• Inchi： 1S/C12H12FN3O2S/c1-8-7-9(4-5-10(8)13)16-12-11(19(14,17)18)3-2-6-15-12/h2-7H,1H3,(H,15,16)(H2,14,17,18)
• InChI Key： ILOXMMGKIHQOTO-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN=C1NC1C=CC(=C(C)C=1)F)(N)(=O)=O

Computed Properties

• Exact Mass: 281.06342597g/mol
• Monoisotopic Mass: 281.06342597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.5Ų

Additional information on 2-[(4-Fluoro-3-methylphenyl)amino]pyridine-3-sulfonamide

Comprehensive Overview of 2-[(4-Fluoro-3-methylphenyl)amino]pyridine-3-sulfonamide (CAS No. 1340859-28-0)

2-[(4-Fluoro-3-methylphenyl)amino]pyridine-3-sulfonamide, with the CAS number 1340859-28-0, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine-sulfonamide core and fluoro-methylphenyl substitution, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a promising candidate for targeting specific enzymes and receptors.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. 2-[(4-Fluoro-3-methylphenyl)amino]pyridine-3-sulfonamide stands out due to its fluorinated aromatic ring, which enhances its metabolic stability and bioavailability. These properties align with current trends in drug design, where fluorine incorporation is a key strategy to improve pharmacokinetics. Additionally, the compound's pyridine moiety contributes to its ability to form hydrogen bonds, a critical feature for molecular recognition in biological systems.

The synthesis of CAS 1340859-28-0 involves multi-step organic reactions, including aryl amination and sulfonamide formation. These processes are optimized to achieve high yields and purity, ensuring the compound's suitability for advanced research. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are routinely employed to confirm its structural integrity. The compound's stability under various conditions has also been a focal point, as it determines its applicability in long-term studies.

One of the most frequently asked questions about 2-[(4-Fluoro-3-methylphenyl)amino]pyridine-3-sulfonamide revolves around its potential therapeutic uses. While detailed clinical data is still under investigation, preliminary studies suggest its relevance in modulating enzyme activity, particularly in pathways associated with inflammation and cellular signaling. This aligns with the growing interest in small-molecule inhibitors as tools for precision medicine. Researchers are also exploring its role in structure-activity relationship (SAR) studies to design more potent analogs.

From an industrial perspective, the scalability of CAS 1340859-28-0 production is a critical consideration. Manufacturers are investing in green chemistry approaches to minimize environmental impact while maintaining cost efficiency. This resonates with the broader push for sustainable pharmaceutical synthesis, a topic highly searched in academic and industrial circles. The compound's compatibility with continuous flow chemistry is another area of exploration, as it offers advantages in reproducibility and safety.

In summary, 2-[(4-Fluoro-3-methylphenyl)amino]pyridine-3-sulfonamide (CAS No. 1340859-28-0) represents a compelling case study in modern drug development. Its structural features, synthetic accessibility, and potential applications make it a valuable subject for ongoing research. As the scientific community continues to uncover its properties, this compound is poised to play a pivotal role in advancing targeted therapies and molecular design strategies.